Cas no 518-82-1 (Emodin)
Emodin is a naturally occurring anthraquinone derivative known for its potent bioactive properties. This compound exhibits significant anti-inflammatory and antimicrobial activities, rendering it a valuable component in pharmaceutical formulations aimed at addressing various gastrointestinal disorders, such as inflammatory bowel disease and certain types of bacterial infections.
Emodin structure
Product Name:Emodin
CAS No:518-82-1
MF:C15H10O5
MW:270.236904621124
MDL:MFCD00001207
CID:37962
PubChem ID:3220
Update Time:2025-08-04
Emodin Chemical and Physical Properties
Names and Identifiers
-
- Emodin
- 1,3,8-Trihydroxy-6-methylanthraquinone
- 6-Methyl-1,3,8-trihydroxyanthraquinone
- emodin from frangula bark
- 2-CHLOROPYRIDINE-3-BORONIC ACID
- EMODIN(P)
- EMODIN(P) PrintBack
- EMODIN(RG)
- Frangula emodin
- 1,3,8-trihydroxy-6-methyl-9,10-anthraquinone
- 1,3,8-TRIHYDROXY-6-METHYL-9-10-ANTHRACENEDIONE
- 1,3,8-Trihydroxy-6-methylanthracene-9,10-dione
- 1,3,8-Tri-hydroxy-6-methyl-anthra-quinone
- Alatinone
- Archin
- Ecdyson
- Emdin
- EMODIN 99
- EMODINE
- EMODOL
- schuttgelb
- 1,3,8-Trihydroxy-6-methyl-9,10-anthracenedione
- 1,3,8-Trihydroxy-6-methylanthraquinone
- 6-Methyl-1,3,8-trihydroxyanthraquinone
- Frangula-emodin
- Frangulic acid
- Rheum emodin
- C.I. 75440
- C.I. Natural Yellow 14
- [ "1", "3", "8-Trihydroxy-6-methylanthraquinone" ]
- 1
- 3-Methyl-1,6,8-trihydroxyanthraquinone
- Persian Berry Lake
- 9,10-Anthracenedione, 1,3,8-trihydroxy-6-methyl-
- 4,5,7-Trihydroxy-2-methylanthraquinone
- NS
- MLS000563068
- ConMedNP.2906
- MLS001066370
- 1,3,8-Trihydroxy 6-methyl 9,10-anthraquinone
- Dataset-S1.56
- MLS004257392
- SMR000326798
- MLSMR
- MLS006011712
- ConMedNP.2907
- 518-82-1
- ConMedNP.2908
- Giant knotweed emodin
-
- MDL: MFCD00001207
- Inchi: 1S/C15H10O5/c1-6-2-8-12(10(17)3-6)15(20)13-9(14(8)19)4-7(16)5-11(13)18/h2-5,16-18H,1H3
- InChI Key: RHMXXJGYXNZAPX-UHFFFAOYSA-N
- SMILES: CC1C=C2C(C(C3C(C2=O)=CC(O)=CC=3O)=O)=C(O)C=1
Computed Properties
- Exact Mass: 270.05300
- Monoisotopic Mass: 270.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Formal charge: 0
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Functional 3D Acceptor Count: 2
- Functional 3D ring Count: 3
- isomeric RMSD: 0.6
- CID conformational isomer Count: 1
- Topological Polar Surface Area: 94.8
- Topological Polar Surface Area: 94.8
- Surface Charge: 0
- XLogP3: 2.7
- Tautomer Count: 135
- Functional 3D Donor Count: 3
- Rotatable Bond Count: 0
- Molecular Weight: 270.24
Experimental Properties
- Color/Form: Orange needle crystal
- Density: 1.3280 (rough estimate)
- Melting Point: 253-257 ºC
- Boiling Point: 373.35°C (rough estimate)
- Flash Point: 322.8 °C
- Refractive Index: 1.5000 (estimate)
- Solubility: DMSO: soluble
- Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
- PSA: 94.83000
- LogP: 1.88720
- Odor: Orange crystals
- Sensitiveness: Light,Air sensitive
- Merck: 3561
- Solubility: Soluble in ethanol, slightly soluble in ether, chloroform, benzene, insoluble in water. Soluble in caustic soda aqueous solution and sodium carbamate aqueous solution, showing cherry red color in ammonia solution
Emodin Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36-S37/39
- FLUKA BRAND F CODES:8-10-23
- RTECS:CB7920600
-
Hazardous Material Identification:
- Safety Term:S26;S37/39
- Risk Phrases:R36/37/38
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Emodin Customs Data
- Customs Data:
China Customs Code:
2914690090Overview:
2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Summary:
2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Emodin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-14393-10mM*1mLinDMSO |
Emodin |
518-82-1 | 99.20% | 10mM*1mLinDMSO |
¥385 | 2023-07-26 | |
| MedChemExpress | HY-14393-50mg |
Emodin |
518-82-1 | 99.25% | 50mg |
¥200 | 2025-04-16 | |
| MedChemExpress | HY-14393-100mg |
Emodin |
518-82-1 | 99.25% | 100mg |
¥320 | 2025-04-16 | |
| MedChemExpress | HY-14393-200mg |
Emodin |
518-82-1 | 99.25% | 200mg |
¥512 | 2025-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E106693-1g |
Emodin |
518-82-1 | ,≥96.0% (HPLC) | 1g |
¥1568.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E106693-20mg |
Emodin |
518-82-1 | ,≥96.0% (HPLC) | 20mg |
¥85.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E106693-50mg |
Emodin |
518-82-1 | ,≥96.0% (HPLC) | 50mg |
¥148.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E106693-100mg |
Emodin |
518-82-1 | ,≥96.0% (HPLC) | 100mg |
¥247.90 | 2023-09-03 | |
| Fluorochem | 032376-1g |
1,3,8-Trihydroxy-6-methyl-anthraquinone |
518-82-1 | 95% | 1g |
£11.00 | 2022-03-01 | |
| Fluorochem | 032376-5g |
1,3,8-Trihydroxy-6-methyl-anthraquinone |
518-82-1 | 95% | 5g |
£34.00 | 2022-03-01 |
Emodin Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:518-82-1)Emodin
Order Number:A828825
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:28
Price ($):328.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:518-82-1)Emodin
Order Number:LE10402;LE940
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
Email:18501500038@163.com
Emodin Related Literature
-
S. Jeremi?,A. Ami?,M. Stanojevi?-Pirkovi?,Z. Markovi? Org. Biomol. Chem. 2018 16 1890
-
Deepika Sharma,Naveen Kumar,Tarang Mehrotra,Naveed Pervaiz,Lokesh Agrawal,Shalini Tripathi,Abhishek Jha,Thanasis Poullikkas,Ravinder Kumar,Lalita Ledwani New J. Chem. 2021 45 1695
-
Jing Li,Xin Zuo,Ping Cheng,Xiaoyuan Ren,Shibo Sun,Jianqiang Xu,Arne Holmgren,Jun Lu Metallomics 2019 11 1490
-
Ting Shi,Xue-Mei Hou,Zhi-Yong Li,Fei Cao,Ya-Hui Zhang,Jia-Yin Yu,Dong-Lin Zhao,Chang-Lun Shao,Chang-Yun Wang RSC Adv. 2018 8 27596
-
W. K. Anslow,J. Breen,H. Raistrick J. Chem. Soc. 1940 427
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
- Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
- Anthraquinones
- Naphthoquinones
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
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